Nudiposide
Nudiposide
Nudiposide is a natural product found in Betula pendula, Epimedium diphyllum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
62058-46-2
VCID:
VC21223418
InChI:
InChI=1S/C27H36O12/c1-34-17-7-13(8-18(35-2)23(17)31)20-15(10-38-27-25(33)22(30)16(29)11-39-27)14(9-28)5-12-6-19(36-3)24(32)26(37-4)21(12)20/h6-8,14-16,20,22,25,27-33H,5,9-11H2,1-4H3/t14-,15-,16-,20+,22+,25-,27-/m1/s1
SMILES:
COC1=CC(=CC(=C1O)OC)C2C(C(CC3=CC(=C(C(=C23)OC)O)OC)CO)COC4C(C(C(CO4)O)O)O
Molecular Formula:
C27H36O12
Molecular Weight:
552.6 g/mol
Nudiposide
CAS No.: 62058-46-2
Cat. No.: VC21223418
Molecular Formula: C27H36O12
Molecular Weight: 552.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nudiposide is a natural product found in Betula pendula, Epimedium diphyllum, and other organisms with data available. |
|---|---|
| CAS No. | 62058-46-2 |
| Molecular Formula | C27H36O12 |
| Molecular Weight | 552.6 g/mol |
| IUPAC Name | (2R,3R,4S,5R)-2-[[(1R,2S,3S)-7-hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)-3-(hydroxymethyl)-6,8-dimethoxy-1,2,3,4-tetrahydronaphthalen-2-yl]methoxy]oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C27H36O12/c1-34-17-7-13(8-18(35-2)23(17)31)20-15(10-38-27-25(33)22(30)16(29)11-39-27)14(9-28)5-12-6-19(36-3)24(32)26(37-4)21(12)20/h6-8,14-16,20,22,25,27-33H,5,9-11H2,1-4H3/t14-,15-,16-,20+,22+,25-,27-/m1/s1 |
| Standard InChI Key | GWDZRGQRNHELQM-NHJKQUFYSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1O)OC)[C@H]2[C@@H]([C@H](CC3=CC(=C(C(=C23)OC)O)OC)CO)CO[C@H]4[C@@H]([C@H]([C@@H](CO4)O)O)O |
| SMILES | COC1=CC(=CC(=C1O)OC)C2C(C(CC3=CC(=C(C(=C23)OC)O)OC)CO)COC4C(C(C(CO4)O)O)O |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)C2C(C(CC3=CC(=C(C(=C23)OC)O)OC)CO)COC4C(C(C(CO4)O)O)O |
| Appearance | Powder |
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